Cas no 1016721-67-7 (5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine)
5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with a bromine atom at the 5-position and an ethyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The ethyl group contributes to improved solubility and stability, facilitating handling in organic synthesis. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures, particularly in the development of biologically active compounds. The compound is typically supplied with high purity to ensure consistent performance in research applications.
1016721-67-7 structure
Product Name:5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine
CAS No:1016721-67-7
MF:C8H8BrN3
MW:226.073220252991
CID:4566976
PubChem ID:24693616
Update Time:2025-05-27
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine
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- Inchi: 1S/C8H8BrN3/c1-2-12-8-6(4-11-12)3-7(9)5-10-8/h3-5H,2H2,1H3
- InChI Key: FYPGAFJOOQMJBF-UHFFFAOYSA-N
- SMILES: C12N(CC)N=CC1=CC(Br)=CN=2
Computed Properties
- Exact Mass: 224.99016g/mol
- Monoisotopic Mass: 224.99016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 226.07g/mol
- XLogP3: 1.8
- Topological Polar Surface Area: 30.7Ų
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B998835-10mg |
5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B998835-50mg |
5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B998835-100mg |
5-Bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 100mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM391296-500mg |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 95%+ | 500mg |
$440 | 2023-01-05 | |
| Chemenu | CM391296-1g |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 95%+ | 1g |
$550 | 2023-01-05 | |
| Chemenu | CM391296-5g |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 95%+ | 5g |
$1631 | 2023-01-05 | |
| Chemenu | CM391296-10g |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 95%+ | 10g |
$2419 | 2023-01-05 | |
| Enamine | EN300-138555-0.05g |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 95% | 0.05g |
$200.0 | 2023-06-06 | |
| Enamine | EN300-138555-0.1g |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 95% | 0.1g |
$298.0 | 2023-06-06 | |
| Enamine | EN300-138555-0.25g |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine |
1016721-67-7 | 95% | 0.25g |
$425.0 | 2023-06-06 |
5-bromo-1-ethyl-1H-pyrazolo[3,4-b]pyridine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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